Cas no 1203009-52-2 (1-(2,6-dimethylmorpholin-4-yl)-2-(5-methoxyisoquinolin-1-yl)sulfanylethan-1-one)

• Product Name: 1-(2,6-dimethylmorpholin-4-yl)-2-(5-methoxyisoquinolin-1-yl)sulfanylethan-1-one
• CAS No: 1203009-52-2
• MF: C₁₈H₂₂N₂O₃S
• MW: 346.443883419037
• CID: 6543047
• PubChem ID: 45502948
• Update Time: 2025-11-01

1-(2,6-dimethylmorpholin-4-yl)-2-(5-methoxyisoquinolin-1-yl)sulfanylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-dimethylmorpholin-4-yl)-2-(5-methoxyisoquinolin-1-yl)sulfanylethan-1-one
• AKOS024516688
• 1-(2,6-dimethylmorpholino)-2-((5-methoxyisoquinolin-1-yl)thio)ethanone
• 1203009-52-2
• SR-01000924211-1
• 1-(2,6-dimethylmorpholin-4-yl)-2-(5-methoxyisoquinolin-1-yl)sulfanylethanone
• F5656-0132
• VU0649818-1
• 1-(2,6-dimethylmorpholin-4-yl)-2-[(5-methoxyisoquinolin-1-yl)sulfanyl]ethan-1-one
• SR-01000924211

• Inchi： 1S/C18H22N2O3S/c1-12-9-20(10-13(2)23-12)17(21)11-24-18-15-5-4-6-16(22-3)14(15)7-8-19-18/h4-8,12-13H,9-11H2,1-3H3
• InChI Key： CUSDGKKDYLSTKB-UHFFFAOYSA-N
• SMILES： S(C1C2C=CC=C(C=2C=CN=1)OC)CC(N1CC(C)OC(C)C1)=O

Computed Properties

• Exact Mass: 346.13511374g/mol
• Monoisotopic Mass: 346.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 77Ų

Additional information on 1-(2,6-dimethylmorpholin-4-yl)-2-(5-methoxyisoquinolin-1-yl)sulfanylethan-1-one

1-(2,6-Dimethylmorpholin-4-yl)-2-(5-methoxyisoquinolin-1-yl)sulfanylethan-1-one: A Comprehensive Overview

The compound 1-(2,6-dimethylmorpholin-4-yl)-2-(5-methoxyisoquinolin-1-yl)sulfanylethan-1-one, identified by the CAS number 1203009-52-2, is a complex organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which combines a morpholine ring system with an isoquinoline moiety, both of which are known for their versatility in chemical synthesis and biological activity. The presence of the sulfanyl group further enhances its reactivity and functional diversity.

Recent studies have highlighted the importance of such compounds in the field of drug discovery. The morpholine ring, a six-membered heterocycle containing two oxygen atoms, is a common structural motif in many pharmaceutical agents due to its ability to form hydrogen bonds and interact with biological targets. Similarly, the isoquinoline moiety, a nitrogen-containing bicyclic structure, is often associated with antimicrobial and anticancer properties. The combination of these elements in the CAS 1203009-52-2 compound makes it a promising candidate for exploring new therapeutic agents.

In terms of synthesis, the CAS 1203009-52-2 compound can be prepared through a series of well-established organic reactions. The key steps involve the formation of the morpholine ring via cyclization reactions and the subsequent coupling with the isoquinoline derivative. The introduction of the sulfanyl group adds another layer of complexity, enabling the molecule to participate in various redox reactions and serving as a potential site for further functionalization.

From an environmental perspective, understanding the fate and transport of such compounds is crucial. Recent research has focused on evaluating the biodegradability and persistence of CAS 1203009-52-2 in different environmental media. Initial findings suggest that while the compound exhibits moderate stability under standard conditions, its degradation pathways involve microbial activity and hydrolytic cleavage, which are influenced by pH and temperature. These insights are valuable for assessing its potential impact on ecosystems and guiding sustainable practices in its production and use.

The application of computational chemistry tools has further enriched our understanding of CAS 1203009-52-2. Molecular modeling studies have revealed key interactions between this compound and various biological targets, providing insights into its potential pharmacological effects. For instance, docking simulations have shown that the sulfanyl group plays a critical role in binding to specific receptor sites, suggesting its role in modulating enzyme activity or ion channels.

In conclusion, CAS 1203009-52-2 represents a fascinating example of how structural complexity can lead to multifaceted chemical properties. Its unique combination of functional groups positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new aspects of its behavior and applications, this compound is poised to make significant contributions to fields ranging from pharmacology to environmental science.